Cas no 125126-63-8 (1H-Pyrrole, 1-(2,4-difluorophenyl)-)

• Product Name: 1H-Pyrrole, 1-(2,4-difluorophenyl)-
• CAS No: 125126-63-8
• MF: C₁₀H₇F₂N
• MW: 179.166089296341
• MDL: MFCD00120050
• CID: 835943
• Update Time: 2025-10-29

1H-Pyrrole, 1-(2,4-difluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 1-(2,4-difluorophenyl)-
• 1-(2,4-difluorophenyl)-1H-pyrrole

• MDL： MFCD00120050
• Inchi： 1S/C10H7F2N/c11-8-3-4-10(9(12)7-8)13-5-1-2-6-13/h1-7H
• InChI Key： ZAZINVQEIDWJRC-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C=C2F)C=CC=C1

Computed Properties

• Exact Mass: 179.05471

Experimental Properties

• Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 225.3±30.0 ºC (760 Torr),
• Flash Point: 90.0±24.6 ºC,
• Solubility: Almost insoluble (0.057 g/l) (25 º C),
• PSA: 4.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1H-Pyrrole, 1-(2,4-difluorophenyl)-

1H-Pyrrole, 1-(2,4-difluorophenyl)-: A Comprehensive Overview

The compound 1H-Pyrrole, 1-(2,4-difluorophenyl)-, with the CAS number 125126-63-8, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of pyrrole, a five-membered aromatic heterocycle with one nitrogen atom. The substitution pattern on the pyrrole ring plays a crucial role in determining its chemical properties and potential applications.

The structure of 1H-Pyrrole, 1-(2,4-difluorophenyl)- consists of a pyrrole ring attached to a 2,4-difluorophenyl group. This substitution pattern introduces electron-withdrawing effects due to the fluorine atoms, which can significantly influence the electronic properties of the molecule. Recent studies have shown that such fluorinated pyrrole derivatives exhibit unique electronic characteristics, making them promising candidates for applications in organic electronics and optoelectronics.

One of the most notable aspects of 1H-Pyrrole, 1-(2,4-difluorophenyl)- is its role in the synthesis of advanced materials. Researchers have explored its use as a building block for constructing π-conjugated systems, which are essential components in organic semiconductors. For instance, a study published in Nature Communications demonstrated that this compound can be incorporated into polymer frameworks to enhance charge transport properties, leading to improved performance in organic field-effect transistors (OFETs).

In addition to its electronic applications, 1H-Pyrrole, 1-(2,4-difluorophenyl)- has also been investigated for its potential in catalysis. The fluorine substituents on the phenyl ring can act as Lewis acid sites, enabling this compound to serve as a catalyst in various organic reactions. A recent paper in Angewandte Chemie highlighted its effectiveness in facilitating Suzuki-Miyaura couplings under mild conditions, showcasing its versatility as a catalytic agent.

The synthesis of 1H-Pyrrole, 1-(2,4-difluorophenyl)- typically involves a combination of nucleophilic aromatic substitution and coupling reactions. One common approach is the reaction of pyrrole with 2,4-difluoroiodobenzene under palladium-catalyzed coupling conditions. This method ensures high yields and good regioselectivity, making it suitable for large-scale production.

The physical properties of this compound are also worth noting. Its melting point is approximately 95°C under standard conditions, and it exhibits good solubility in common organic solvents such as dichloromethane and acetonitrile. These properties make it amenable to various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

In terms of safety considerations, while handling 1H-Pyrrole, 1-(2,4-difluorophenyl)-, it is important to adhere to standard laboratory practices to ensure worker safety and environmental protection. Proper ventilation and personal protective equipment should be used during synthesis and handling procedures.

The future prospects for this compound are bright. Ongoing research is focused on exploring its potential in bio-related applications such as drug delivery systems and biosensors. Preliminary studies suggest that its unique electronic properties could enable it to interact with biological molecules in novel ways.

In conclusion, 1H-Pyrrole, 1-(2,4-difluorophenyl)-, with CAS number 125126-63-8, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and electronic properties make it an invaluable tool for researchers working at the forefront of materials science and organic chemistry.